3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo-

• IUPAC Name: 1-cyclooctyl-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C13H21NO3/c15-12-8-10(13(16)17)9-14(12)11-6-4-2-1-3-5-7-11/h10-11H,1-9H2,(H,16,17)
• InChI Key: CKUDLTYVRYZFGB-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CCC1)N2CC(CC2=O)C(=O)O
• Molecular Formula: C13H21NO3
• DSSTOX Substance ID: DTXSID70408554
• Molecular Weight: 239.31 g/mol
• CAS RN: 696647-85-5

Description

“3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo-” is a chemical compound with the molecular formula C13H21NO3 and a molecular weight of 239.31. It is a derivative of pyrrolidine, a five-membered ring with a nitrogen atom.

Physical And Chemical Properties Analysis

The predicted boiling point of “3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo-” is 444.1±38.0 °C, and its predicted density is 1.172±0.06 g/cm3. Its pKa value is also predicted to be 4.52±0.20.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis and spectroscopic properties of pyrrolidine derivatives, including 5-oxo-1-phenyl-4-(piperidin-1-ylmethyl)pyrrolidine-3-carboxylic acid, have been explored to understand their chemical behavior and potential applications in organic chemistry. These studies involve quantum chemical methods to analyze various molecular properties, demonstrating the compounds' relevance in the development of novel organic synthesis methodologies (Devi, Bishnoi, & Fatma, 2020).

Applications in Drug Discovery

• Novel pyrrolidine-3-carboxylic acid analogs have been synthesized and evaluated for their antibacterial properties. This research contributes to drug discovery efforts, especially in identifying new antibacterial agents. The structural modification of pyrrolidine rings in these compounds is aimed at enhancing their therapeutic efficacy against various bacterial infections (Devi, Bishnoi, Srivastava, Kumar, Srivastava, & Fatma, 2018).

Advanced Material Science

• Research on carbon dots with high fluorescence quantum yield has identified that the fluorescence originates from organic fluorophores, including pyrrolidine derivatives. This discovery is significant for the development of novel fluorescent materials for applications in sensing, bioimaging, and optoelectronics. Such materials offer potential improvements in the sensitivity and specificity of various fluorescence-based technologies (Shi, Yang, Zeng, Chen, Yang, Wu, Zeng, Yoshihito, & Zhang, 2016).

Mechanism of Action

Target of Action

Compounds of this class are potential gaba-receptor antagonists, histamine-n-methyl transferase inhibitors, and benzodiazepine receptor antagonists . These targets play crucial roles in various physiological processes, including neurotransmission and immune response.

Mode of Action

Based on its potential targets, it may interact with these receptors and enzymes, altering their activity and leading to various pharmacological effects .

Biochemical Pathways

Given its potential targets, it may influence the gabaergic, histaminergic, and benzodiazepine pathways, which are involved in a wide range of biological processes, including sleep regulation, immune response, and anxiety .

Result of Action

The synthesized compounds of this class have been found to possess analgesic and antihypoxic effects of varying strength